2H-Pyran, 2-(9-decynyloxy)tetrahydro-

• IUPAC Name: 2-dec-9-ynoxyoxane
• InChI: InChI=1S/C15H26O2/c1-2-3-4-5-6-7-8-10-13-16-15-12-9-11-14-17-15/h1,15H,3-14H2
• InChI Key: OAZCKVPRWOHUOE-UHFFFAOYSA-N
• Canonical SMILES: C#CCCCCCCCCOC1CCCCO1
• Molecular Formula: C15H26O2
• DSSTOX Substance ID: DTXSID70448117
• Molecular Weight: 238.37 g/mol
• CAS RN: 19754-58-6

Description

“2H-Pyran, 2-(9-decynyloxy)tetrahydro-” is a chemical compound with the molecular formula C8H12O2. It is also known by other names such as Propargyl alcohol tetrahydropyranyl ether, Propargyl 2-tetrahydropyranyl ether, and 1-(2’-Tetrahydropyranyloxy)-2-propyne.

Synthesis Analysis

The synthesis of “2H-Pyran, 2-(9-decynyloxy)tetrahydro-” involves the reaction of the anion formed by metalation at the acetylenic carbon with a variety of electrophiles. It has been used in the preparation of 1,3-dienyl acetal.

Molecular Structure Analysis

The molecular weight of “2H-Pyran, 2-(9-decynyloxy)tetrahydro-” is 140.1797. The IUPAC Standard InChI is InChI=1S/C8H12O2/c1-2-6-9-8-5-3-4-7-10-8/h1,8H,3-7H2.

Safety And Hazards

“2H-Pyran, 2-(9-decynyloxy)tetrahydro-” is classified as a skin irritant, serious eye irritant, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection when handling it.

Synthesis routes and methods

Procedure details

To a flame-dried round-bottomed flask was added 9-decyn-1-ol (1 equiv, 32.4 mmol, 5.00 g), dihydropyran (1.5 equiv, 48.6 mmol, 4.09 g, 4.5 mL), CH2Cl2 (50 mL), and PPTS (0.1 equiv, 3.24 mmol, 800 mg). The reaction was stirred for 16 h at rt and quenched with sat. aq. NaHCO3 (40 mL). The layers were separated and the aqueous layer was extracted with CH2Cl2 (2×20 mL). The combined organic layers were washed with H2O (30 mL), dried with Na2SO4, concentrated in vacuo, and purified by flash column chromatography (5% EtOAc/Hex) to afford 9-Decyn-1-ol tetrahydropyranyl ether (7.55 g, 31.7 mmol, 98%). TLC Rf=0.30 (5% EtOAc/Hex); 1HNMR (600 MHz): δ 4.55-4.62 (1H), 3.83-3.91 (m, 1H), 3.70-3.78 (m, 1H), 3.48-3.55 (m, 1H), 3.36-3.43 (m, 1H), 2.19 (td, 2H, J1=7.1 Hz, J2=2.6 Hz), 1.95 (t, 1H, J=2.6), 1.80-1.89 (1H), 1.69-1.76 (1H), 1.50-1.63 (8H), 1.28-1.44 (8H); 13CNMR (150 MHz): δ 98.8, 84.7, 68.1, 67.6, 62.3, 30.8, 29.7, 29.3, 29.0, 28.7, 28.5, 26.2, 25.5, 19.7, 18.4.